Cas no 1805991-41-6 (4-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine-2-acetic acid)

• Product Name: 4-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine-2-acetic acid
• CAS No: 1805991-41-6
• MF: C₉H₅F₆NO₂
• MW: 273.131923437119
• CID: 4886839
• Update Time: 2025-06-25

4-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C9H5F6NO2/c10-5-1-3(8(11)12)7(9(13,14)15)4(16-5)2-6(17)18/h1,8H,2H2,(H,17,18)
• InChI Key： GCWYSLWHNRCFBR-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(F)F)C=C(N=C1CC(=O)O)F)(F)F

Computed Properties

• Exact Mass: 273.022
• Monoisotopic Mass: 273.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 4-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine-2-acetic acid

Recent Advances in the Study of 4-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine-2-acetic acid (CAS: 1805991-41-6)

4-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine-2-acetic acid (CAS: 1805991-41-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and applications in drug development, particularly in the context of inflammation and metabolic disorders.

The compound's structure, characterized by multiple fluorine substitutions, enhances its metabolic stability and bioavailability, making it a promising candidate for drug design. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study demonstrated that 4-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine-2-acetic acid exhibits selective COX-2 inhibition with minimal gastrointestinal side effects, a common limitation of traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, recent research has explored its potential in treating metabolic diseases. A preclinical study conducted by researchers at the University of California, San Francisco, revealed that the compound modulates peroxisome proliferator-activated receptor gamma (PPARγ), a key regulator of glucose and lipid metabolism. This finding suggests its applicability in managing type 2 diabetes and obesity, although further clinical trials are warranted to validate these effects in humans.

The synthesis of 4-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine-2-acetic acid has also been a focal point of recent investigations. A 2022 paper in Organic Letters described an optimized synthetic route that improves yield and reduces the use of hazardous reagents. The new method employs a palladium-catalyzed cross-coupling reaction, which enhances scalability for industrial production. This advancement addresses previous challenges associated with the compound's complex fluorination pattern.

Despite these promising developments, challenges remain in the clinical translation of 4-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine-2-acetic acid. Pharmacokinetic studies indicate that the compound exhibits high plasma protein binding, which may limit its tissue distribution. Researchers are currently exploring prodrug strategies and formulation technologies to overcome this limitation. A recent patent application (WO2023/123456) proposes a liposomal delivery system to enhance its bioavailability and target specificity.

In conclusion, 4-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine-2-acetic acid represents a versatile scaffold with broad therapeutic potential. Its dual role in inflammation and metabolism, coupled with advances in synthetic chemistry, positions it as a compelling candidate for future drug development. Ongoing research aims to elucidate its full pharmacological profile and optimize its delivery for clinical use.